Cas no 1050509-61-9 (3-Chloro-4-fluorophenyl 4-piperidinylmethyl etherhydrochloride)

• Product Name: 3-Chloro-4-fluorophenyl 4-piperidinylmethyl etherhydrochloride
• CAS No: 1050509-61-9
• MF: C₁₂H₁₆Cl₂FNO
• MW: 280.165945053101
• CID: 3154176
• PubChem ID: 17178038
• Update Time: 2025-06-15

3-Chloro-4-fluorophenyl 4-piperidinylmethyl etherhydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluorophenyl 4-piperidinylmethyl etherhydrochloride
• 4-((3-Chloro-4-fluorophenoxy)methyl)piperidine hydrochloride
• 4-[(3-chloro-4-fluorophenoxy)methyl]piperidine;hydrochloride
• 4-((3-Chloro-4-fluorophenoxy)methyl)piperidinehydrochloride
• 4-[(3-chloro-4-fluorophenoxy)methyl]piperidine hydrochloride
• 1050509-61-9
• 3-Chloro-4-fluorophenyl 4-piperidinylmethyl ether hydrochloride
• AKOS005111296

• Inchi： 1S/C12H15ClFNO.ClH/c13-11-7-10(1-2-12(11)14)16-8-9-3-5-15-6-4-9;/h1-2,7,9,15H,3-6,8H2;1H
• InChI Key： SQWFKSKBJJYMOL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCC1CCNCC1)F.Cl

Computed Properties

• Exact Mass: 279.0592977Da
• Monoisotopic Mass: 279.0592977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-Chloro-4-fluorophenyl 4-piperidinylmethyl etherhydrochloride

Research Update on 3-Chloro-4-fluorophenyl 4-piperidinylmethyl etherhydrochloride (CAS: 1050509-61-9)

3-Chloro-4-fluorophenyl 4-piperidinylmethyl etherhydrochloride (CAS: 1050509-61-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the role of 3-Chloro-4-fluorophenyl 4-piperidinylmethyl etherhydrochloride in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The study demonstrated that this compound serves as a crucial building block for the development of SSRIs with improved blood-brain barrier permeability and reduced side effects. The researchers utilized a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity of the target compound.

In addition to its role in SSRI development, another study published in Bioorganic & Medicinal Chemistry Letters (2023) investigated the compound's potential as a modulator of dopamine receptors. The findings suggested that derivatives of 3-Chloro-4-fluorophenyl 4-piperidinylmethyl etherhydrochloride exhibit high affinity for D2 and D3 receptors, making them promising candidates for the treatment of Parkinson's disease and schizophrenia. The study employed in vitro binding assays and molecular docking simulations to elucidate the compound's interaction with receptor sites.

Further research has explored the pharmacokinetic properties of 3-Chloro-4-fluorophenyl 4-piperidinylmethyl etherhydrochloride. A preclinical study conducted by a team at the University of Cambridge (2023) reported favorable absorption and distribution profiles in rodent models. The compound demonstrated rapid oral bioavailability and sustained plasma concentrations, which are desirable characteristics for CNS-targeting drugs. However, the study also noted the need for further optimization to mitigate potential hepatic metabolism issues.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's stability and degradation pathways. A study published in the Journal of Pharmaceutical and Biomedical Analysis (2023) utilized high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) to identify and quantify degradation products under various stress conditions. The results indicated that 3-Chloro-4-fluorophenyl 4-piperidinylmethyl etherhydrochloride is relatively stable under acidic and neutral conditions but may undergo hydrolysis under strongly basic conditions.

In conclusion, 3-Chloro-4-fluorophenyl 4-piperidinylmethyl etherhydrochloride (CAS: 1050509-61-9) continues to be a compound of significant interest in pharmaceutical research. Its versatility as a synthetic intermediate and its potential pharmacological applications make it a valuable subject for ongoing studies. Future research directions may include further optimization of its pharmacokinetic properties, exploration of additional therapeutic targets, and scale-up of synthetic methodologies for industrial production.